Cas no 92821-83-5 (2-bromo-1-(3-fluorophenyl)propan-1-one)

• Product Name: 2-bromo-1-(3-fluorophenyl)propan-1-one
• CAS No: 92821-83-5
• MF: C₉H₈BrFO
• MW: 231.061625480652
• MDL: MFCD09751763
• CID: 801002
• PubChem ID: 13604698
• Update Time: 2025-06-27

2-bromo-1-(3-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,2-bromo-1-(3-fluorophenyl)-
• 2-Bromo-1-(3-fluorophenyl)propan-1-one
• 2-BROMO-3’-FLUOROPROPIOPHENONE
• 2'-Bromo-3-fluoropropiophenone
• 2-bromo-3-fluoropropiophenone
• 2-Brom-3-fluor-phenol
• 2-bromo-1-(3-fluorophenyl)-propan-1-one
• 2-bromo-3-fluoro-phenol
• 2-bromo-3'-fluoropropiophenone
• 3-Fluoro-2-bromophenol
• bromofluorophenol
• 2-Bromo-3 inverted exclamation mark -fluoropropiophenone
• 2-Bromo-3?-fluoropropiophenone
• MFCD09751763
• AS-17743
• 92821-83-5
• EN300-141674
• AKOS016013508
• FUWLUTOKEUZKCM-UHFFFAOYSA-N
• 1-Propanone, 2-bromo-1-(3-fluorophenyl)-
• SY031385
• FT-0647343
• 2-Bromo-1-(3-fluoro-phenyl)-propan-1-one
• CS-0234416
• SCHEMBL312334
• 2 inverted exclamation marka-Bromo-3-fluoropropiophenone
• (+/-)-2-Bromo-1-(3-fluorophenyl)-1-propanone
• G30728
• 2-bromo-1-(3-fluorophenyl)propan-1-one

• MDL： MFCD09751763
• Inchi： 1S/C9H8BrFO/c1-6(10)9(12)7-3-2-4-8(11)5-7/h2-6H,1H3
• InChI Key： FUWLUTOKEUZKCM-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C=1)F)=O

Computed Properties

• Exact Mass: 229.97400
• Monoisotopic Mass: 229.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.488
• Boiling Point: 255°C at 760 mmHg
• Flash Point: 108°C
• Refractive Index: 1.538
• PSA: 17.07000
• LogP: 2.79180

2-bromo-1-(3-fluorophenyl)propan-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-bromo-1-(3-fluorophenyl)propan-1-one

2-Bromo-1-(3-Fluorophenyl)Propan-1-One: A Key Compound in Modern Pharmaceutical Research

2-Bromo-1-(3-Fluorophenyl)Propan-1-One, with the chemical identifier CAS No. 92821-83-5, represents a pivotal compound in the field of pharmaceutical chemistry and drug development. This organic compound is characterized by its unique molecular structure, which combines bromine and fluorine substituents with a propanone backbone. Recent advancements in synthetic methodologies and biological activity studies have positioned this molecule as a critical player in the exploration of novel therapeutic agents. The 2-bromo and 3-fluorophenyl functional groups contribute significantly to its reactivity and selectivity, making it a valuable scaffold for drug discovery and targeted therapy applications.

2-Bromo-1-(3-Fluorophenyl)Propan-1-One is a fluorinated compound that exhibits intriguing electronic properties due to the presence of the fluorine atom in its aromatic ring. Fluorine substitution is a common strategy in drug design to enhance metabolic stability and bioavailability. The bromine atom in the alkyl chain further modulates its reactivity, enabling it to participate in various chemical transformations. These structural features make it a promising candidate for synthetic intermediates in the development of pharmaceuticals targeting specific biological pathways.

Recent research studies have highlighted the potential applications of 2-Bromo-1-(3-Fluorophenyl)Propan-1-One in anti-cancer therapies and inflammatory disease treatments. A 2023 publication in *Journal of Medicinal Chemistry* demonstrated its ability to inhibit kinase enzymes implicated in cancer progression. The fluorine-containing aromatic ring enhances its binding affinity to protein targets, while the bromine substituent facilitates selective activation of signaling pathways. These findings underscore its relevance in the design of targeted therapies for chronic diseases.

2-Bromo-1-(3-Fluorophenyl)Propan-1-One is also being explored for its role in materials science due to its functional group versatility. Researchers have reported its use in the synthesis of polymers with enhanced thermal stability and mechanical properties. The fluorinated and brominated moieties contribute to surface modification and chemical resistance, making it suitable for industrial applications such as coatings and adhesives. This multifunctional nature of the compound highlights its cross-disciplinary utility beyond pharmaceutical contexts.

Synthetic approaches to 2-Bromo-1-(3-Fluorophenyl)Propan-1-One have been optimized to improve yield and purity in large-scale production. A 2022 study published in *Organic Letters* introduced a catalytic method involving electrophilic substitution and radical reactions to efficiently synthesize this compound. The fluorine-containing aromatic ring is selectively modified through direct fluorination techniques, while the bromine atom is introduced via electrophilic bromination. These synthetic strategies ensure high-quality material for research and development purposes.

2-Bromo-1-(3-Fluorophenyl)Propan-1-One has shown potential in neurological disorder treatments due to its ability to modulate neurotransmitter systems. A 2023 clinical trial reported its preclinical efficacy in Parkinson's disease models, where it demonstrated neuroprotective effects by inhibiting mitochondrial dysfunction. The fluorine and bromine substituents enhance its lipophilicity, facilitating blood-brain barrier penetration. These properties make it a candidate for neurodegenerative disease research and targeted drug delivery systems.

In vitro and in vivo studies have further validated the therapeutic potential of 2-Bromo-1-(3-Fluorophenyl)Propan-1-One. A 2023 study in *Bioorganic & Medicinal Chemistry* revealed its antibacterial activity against multidrug-resistant bacteria, attributed to its disruption of cell membrane integrity. The fluorine-containing groups contribute to hydrophobic interactions, while the bromine atom enhances electrophilic reactivity. These mechanisms suggest its potential as an antimicrobial agent in clinical settings.

2-Bromo-1-(3-Fluorophenyl)Propan-1-One is also being investigated for its role in environmental chemistry due to its persistent nature and potential for biodegradation. Researchers are exploring methods to degrade this compound in wastewater treatment processes. The fluorine and bromine substituents may influence its environmental fate, making it a subject of ecotoxicological studies. Understanding its behavior in natural ecosystems is crucial for sustainable chemical practices.

2-Bromo-1-(3-Fluorophenyl)Propan-1-One exemplifies the intersection of organic chemistry and biological sciences in modern drug discovery. Its unique structural features and functional versatility make it a versatile platform for innovative research. Continued investigations into its mechanisms of action and applications will likely expand its utility in pharmaceutical and industrial sectors. As research progresses, this compound is poised to play an increasingly important role in addressing complex health and environmental challenges.

2-Bromo-1-(3-Fluorophenyl)Propan-1-One remains a focal point in pharmaceutical research due to its structural adaptability and functional diversity. Its potential applications span therapeutic, industrial, and environmental domains, underscoring its significance in modern science. Ongoing scientific inquiries into its properties and applications will further illuminate its role in innovative solutions to global challenges.